![molecular formula C6H10Cl2O2 B155768 2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane CAS No. 10232-90-3](/img/structure/B155768.png)
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane
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Overview
Description
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane, also known as DCMD, is a chemical compound that has been widely used in scientific research for its unique properties. It is a colorless liquid with a molecular formula of C6H10Cl2O2 and a molecular weight of 191.05 g/mol. DCMD is a cyclic ether that contains two chloroethyl groups and a methyl group attached to a dioxolane ring.
Mechanism of Action
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane is a bifunctional alkylating agent that reacts with nucleophilic groups such as amino, hydroxyl, and thiol groups of biomolecules. The reaction results in the formation of covalent bonds between the biomolecules, leading to the crosslinking of the molecules. The crosslinking can alter the physical and chemical properties of the biomolecules, such as their stability, conformation, and activity.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity in vitro and in vivo. However, its effects on the human body are not well understood. This compound has been found to have anti-inflammatory and antitumor properties. It has also been used as a radioprotective agent in cancer treatment.
Advantages and Limitations for Lab Experiments
The advantages of using 2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane in lab experiments include its ability to crosslink biomolecules without affecting their activity, its low toxicity, and its stability in various solvents. However, the limitations of using this compound include its potential to form non-specific crosslinks, its sensitivity to pH and temperature, and its potential to react with other molecules in the sample.
Future Directions
There are several future directions for the use of 2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane in scientific research. One direction is the development of this compound-based biomaterials for tissue engineering and regenerative medicine. Another direction is the use of this compound in the synthesis of drug delivery systems for targeted drug delivery. Additionally, this compound can be used in the fabrication of biosensors for the detection of biomolecules. Further research is needed to explore the potential applications of this compound in various fields of science.
Conclusion:
In conclusion, this compound is a versatile chemical compound that has been widely used in scientific research for its unique properties. It can be synthesized through a multistep process and has been found to be effective in the crosslinking of biomolecules. This compound has low toxicity and has been used in various applications such as the preparation of biomaterials, drug delivery systems, and biosensors. Further research is needed to explore the potential applications of this compound in various fields of science.
Synthesis Methods
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane can be synthesized through a multistep process that involves the reaction of 2-chloroethanol with paraformaldehyde to form a cyclic acetal intermediate. The intermediate is then reacted with hydrochloric acid and sodium hydroxide to produce this compound. The synthesis method has been optimized to obtain high yields of pure this compound.
Scientific Research Applications
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane has been extensively used in scientific research as a crosslinking agent for various biomolecules such as proteins, nucleic acids, and carbohydrates. It is also used as a solvent for lipids and as a stabilizer for enzymes. This compound has been found to be effective in the preparation of biomaterials, drug delivery systems, and biosensors. Additionally, it has been used in the synthesis of various organic compounds.
properties
CAS RN |
10232-90-3 |
---|---|
Molecular Formula |
C6H10Cl2O2 |
Molecular Weight |
185.05 g/mol |
IUPAC Name |
2-(1,2-dichloroethyl)-4-methyl-1,3-dioxolane |
InChI |
InChI=1S/C6H10Cl2O2/c1-4-3-9-6(10-4)5(8)2-7/h4-6H,2-3H2,1H3 |
InChI Key |
BNSRVFGXRITOQK-UHFFFAOYSA-N |
SMILES |
CC1COC(O1)C(CCl)Cl |
Canonical SMILES |
CC1COC(O1)C(CCl)Cl |
Other CAS RN |
10232-90-3 |
synonyms |
2-(1,2-Dichloroethyl)-4-methyl-1,3-dioxolane |
Origin of Product |
United States |
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